5-(m-Tolyl)pyrazine-2-carboxylic acid
Overview
Description
5-(m-Tolyl)pyrazine-2-carboxylic acid, also known as 5-Methyl-2-pyrazinecarboxylic acid, is a pyrazine derivative . It has the molecular formula C6H6N2O2 and a molecular weight of 138.12 . It is used as an intermediate in the synthesis of various compounds .
Synthesis Analysis
The synthesis of 5-(m-Tolyl)pyrazine-2-carboxylic acid can be achieved through the oxidation of 2,5-dimethyl or 2-methyl-5-(substituted) methylpyrazine . Another method involves the use of 2,5-dimethylpyrazine as a raw material, which is oxidized in the presence of a catalyst at a temperature of 150-350°C .Molecular Structure Analysis
The molecular structure of 5-(m-Tolyl)pyrazine-2-carboxylic acid can be analyzed using various spectroscopic techniques . The compound contains a pyrazine ring with a carboxylic acid group and a methyl group attached to it .Chemical Reactions Analysis
5-(m-Tolyl)pyrazine-2-carboxylic acid can undergo various chemical reactions. For instance, it can react with Ln(NO3)3·6H2O and K4[W(CN)8]·2H2O to form a unique three-dimensional network structure . It can also participate in the oxidation of alkanes and other organic molecules .Physical And Chemical Properties Analysis
5-(m-Tolyl)pyrazine-2-carboxylic acid has a melting point of 167-171°C and a boiling point of 253.51°C (rough estimate). It has a density of 1.3471 (rough estimate) and a refractive index of 1.5100 (estimate). It is slightly soluble in DMSO and methanol .Mechanism of Action
While the exact mechanism of action of 5-(m-Tolyl)pyrazine-2-carboxylic acid is not fully understood, it is known that pyrazinamide, a related compound, diffuses into active Mycobacterium tuberculosis that express pyrazinamidase enzyme, which converts pyrazinamide to the active form pyrazinoic acid .
Safety and Hazards
5-(m-Tolyl)pyrazine-2-carboxylic acid may cause discomfort if swallowed and may cause stomach pain or vomiting. Prolonged contact may cause dryness of the skin. It may be slightly irritating to eyes . It is recommended to avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment .
Future Directions
5-(m-Tolyl)pyrazine-2-carboxylic acid and its derivatives have potential applications in various fields. For instance, they have been explored as anticancer agents . They can also be used in the synthesis of metal–organic frameworks (MOFs) for various applications including luminescence, photocatalysis, adsorption and separation, heterogeneous catalysis, electrochemical applications and bio-medical applications .
properties
IUPAC Name |
5-(3-methylphenyl)pyrazine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2/c1-8-3-2-4-9(5-8)10-6-14-11(7-13-10)12(15)16/h2-7H,1H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LPRAJUUGZSLHFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C2=CN=C(C=N2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(m-Tolyl)pyrazine-2-carboxylic acid | |
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